5-(4-(Isopropylsulfonyl)phenyl)pyrazin-2-amine

• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: 5-(4-propan-2-ylsulfonylphenyl)pyrazin-2-amine
• InChI: InChI=1S/C13H15N3O2S/c1-9(2)19(17,18)11-5-3-10(4-6-11)12-7-16-13(14)8-15-12/h3-9H,1-2H3,(H2,14,16)
• InChI Key: RNUISLDYSLQKFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)C2=CN=C(C=N2)N

Description

5-(4-(Isopropylsulfonyl)phenyl)pyrazin-2-amine is a useful research compound. Its molecular formula is C13H15N3O2S and its molecular weight is 277.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromopyrazin-2-amine (5 g, 28.74 mmol), (4-isopropylsulfonylphenyl)boronic acid (7.866 g, 34.49 mmol) and K3PO4 (12.20 g, 57.48 mmol) were combined in MeCN (100 mL)/Water (25 mL) and Pd[P(tBu)3]2 (734.4 mg, 1.437 mmol) was added. The reaction was heated at 60° C. for 1 hour. The reaction mixture was cooled to ambient temperature and diluted with EtOAc and water. The layers were separated and the aqueous layer extracted with EtOAc (×3). The combined organic layers were dried (MgSO4), filtered and concentrated in vacuo. The residue was triturated from DCM and isolated by filtration to give the sub-title compound as an orange solid (6.43 g, 76% Yield). 1H NMR (400.0 MHz, DMSO) δ 1.17 (d, 6H), 3.43 (sept, 1H), 6.86 (s, 2H), 7.87 (d, 2H), 8.00 (s, 1H), 8.20 (d, 2H) and 8.67 (s, 1H) ppm; MS (ES+) 278.2.